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Compound of Interest

Compound Name: Khasianine

CAS No.: 11034-34-7

Cat. No.: B1231531

Get Quote

Executive Summary
This technical guide provides a rigorous analysis of the Structure-Activity Relationship (SAR)

between Solamargine and Khasianine, two steroidal glycoalkaloids (SGAs) isolated from

Solanum species (S. nigrum, S. incanum, S. aculeatissimum).

While both compounds share the identical aglycone backbone (Solasodine), their biological

efficacy diverges significantly due to the glycosidic topology at the C-3 position. Current

research indicates that Solamargine (a trisaccharide) exhibits superior cytotoxicity and

membrane-disrupting capabilities compared to Khasianine (a disaccharide), primarily due to

the spatial configuration of the chacotriose moiety which facilitates cholesterol complexation.

However, Khasianine displays distinct immunomodulatory properties, particularly in NF-

B pathway suppression.

Structural Elucidation & Chemical Identity[1][2]
The core SAR distinction lies in the sugar chain length and branching. Both compounds

possess the (25R)-spirosol-5-en-3
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-ol (Solasodine) aglycone, a nitrogenous steroid. The bioactivity is dictated by the "Sugar
Code"—the specific sequence and linkage of the carbohydrate side chain.

Chemical Structures[1][2][3][4][5][6]

Feature Solamargine
Khasianine (

-Solamargine)

Molecular Formula

Molecular Weight ~868.05 g/mol ~721.91 g/mol

Aglycone Solasodine Solasodine

Glycoside Type Trisaccharide (Chacotriose) Disaccharide

Sugar Sequence

-L-Rha-(1

2)-[

-L-Rha-(1

4)]-

-D-Glc-

-L-Rha-(1

4)-

-D-Glc-

Structural Difference
Contains two rhamnose units

(branched).[1][2][3][4]

Lacks the rhamnose at the C-

2' position of glucose.

The "Warhead" Topology
The Chacotriose moiety in Solamargine forms a specific branched structure. The two rhamnose

units attached to the glucose create a hydrophobic/hydrophilic interface that perfectly mimics

the geometry required to complex with membrane cholesterol. Khasianine, lacking the C-2'

rhamnose, loses this specific "forked" configuration, significantly altering its membrane binding

kinetics.

Structure-Activity Relationship (SAR) Analysis
The SAR of these alkaloids follows a strict hierarchy where the number of sugar units and their

specific linkages correlate with cytotoxic potency.
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Cytotoxicity and Membrane Permeabilization
The primary mechanism of SGA-induced cytotoxicity is Lysosomal Membrane Permeabilization

(LMP).

Solamargine (High Potency): The trisaccharide chain binds specifically to 3

-hydroxysterols (cholesterol) in the plasma membrane. This binding causes membrane
budding and fission, leading to rapid cell death. The presence of the

-L-Rha-(1

2) linkage is critical for this interaction.

Khasianine (Moderate/Low Potency): The removal of the C-2' rhamnose drastically reduces

the affinity for cholesterol. Consequently, Khasianine often shows higher IC

values (lower potency) in cancer cell lines (e.g., HepG2, MCF-7) compared to Solamargine.

Immunomodulation and Signaling
While less cytotoxic, Khasianine exhibits specific bioactivity in inflammatory pathways.

NF-

B Inhibition: Khasianine has been identified as a potent inhibitor of the TNF-

/NF-

B axis, making it effective in models of psoriasis and skin inflammation.[5] This suggests that
the disaccharide structure may be more permeable to specific intracellular compartments or
bind to different protein targets (e.g., Sugar-Sensitive LSBPs) than the membrane-lytic
Solamargine.

Comparative IC Data (Selected Cell Lines)
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Cell Line Tissue Origin

Solamargine
IC

(

M)

Khasianine IC

(

M)

SAR Insight

HepG2 Liver (varies by study)

Trisaccharide

essential for

hepatoma lysis.

MCF-7 Breast Weak Effect

Loss of Rha(1

2) abolishes

potency.

SMMC-7721 Liver (approx) N/A

Solamargine

induces G2/M

arrest.[6]

HaCaT Keratinocyte
Toxic at high

doses

Therapeutic

(Anti-inflam)

Khasianine

preferred for

non-lethal

modulation.

Note: Data aggregated from multiple studies.[7][8] Absolute values vary by extraction purity and

assay conditions.

Mechanistic Pathways Visualization[11]
The following diagram illustrates the divergent pathways: Solamargine's "Membrane Burst" vs.

Khasianine's "Signaling Modulation."

Solamargine
(Trisaccharide) Membrane Cholesterol

Complexation

High Affinity
(Branched Sugar)

Khasianine
(Disaccharide)

Low Affinity

NF-κB Pathway
(p65 Translocation)

Inhibition

Lysosomal Membrane
Permeabilization (LMP)

Membrane Disruption Mitochondrial Dysfunction
(Bax Up / Bcl-2 Down)

Cathepsin B Release Apoptosis
(Caspase 3/9)

Inflammatory Cytokines
(IL-17A, IL-33)

Downregulation Anti-Inflammatory
Effect
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Click to download full resolution via product page

Figure 1: Divergent mechanistic pathways. Solamargine targets membrane integrity via

cholesterol, while Khasianine modulates intracellular inflammatory signaling.

Experimental Protocols
To validate these SAR differences, the following protocols ensure the isolation of pure

compounds and the differentiation of their activities.

Extraction and Purification (Self-Validating Workflow)
Objective: Isolate Solamargine and Khasianine from Solanum nigrum unripe fruits.

Crude Extraction:

Macerate dried fruit powder (1 kg) in 70% Ethanol (1:10 w/v) for 48h.

Evaporate solvent to obtain crude extract.

Acid-Base Fractionation (Enrichment):

Dissolve crude extract in 5% Acetic Acid (pH 3-4). Filter to remove non-alkaloids.

Precipitate alkaloids by adjusting pH to 10-11 using Ammonium Hydroxide (

).

Centrifuge (5000g, 15 min) and collect the pellet (Crude Glycoalkaloids).

Chromatographic Separation (Critical Step):

Stationary Phase: Silica Gel 60 (200-300 mesh).

Mobile Phase: Chloroform:Methanol:Water (65:35:10, lower phase).

Elution: Solamargine typically elutes after Solasonine but before highly polar saponins.

Khasianine (less polar than Solamargine due to one less sugar? Correction: Khasianine
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is less polar than Solamargine? No, fewer sugars usually means less polar, but solubility

dynamics vary. Use TLC to monitor.)

TLC Validation: Spray with Dragendorff’s reagent. Solamargine (

) vs Khasianine (

in

6:3:1).

Differential Cytotoxicity Assay (MTT)
Objective: Quantify the "Sugar Effect" on IC50.

Seeding: Seed HepG2 cells (

cells/well) in 96-well plates.

Treatment: Add Solamargine and Khasianine (0.1, 1, 5, 10, 50, 100

M) for 24h and 48h.

Readout: Add MTT reagent. Dissolve formazan in DMSO. Measure Absorbance at 570 nm.

Calculation: Plot Dose-Response curve.

Validation Check: If Solamargine IC50 > Khasianine IC50, check purity. Solamargine

should be significantly more potent in HepG2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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